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Compound of Interest

Compound Name: 3,5-Dinitrotoluene

Cat. No.: B012062

For Immediate Reference: Essential Safety and Logistical Information for the Handling and
Disposal of 3,5-Dinitrotoluene.

This document provides crucial procedural guidance for researchers, scientists, and drug
development professionals working with 3,5-Dinitrotoluene. Adherence to these protocols is
vital for ensuring laboratory safety and minimizing environmental impact.

Personal Protective Equipment (PPE)

When handling 3,5-Dinitrotoluene, a comprehensive personal protective equipment strategy is
mandatory to prevent exposure through inhalation, skin contact, or ingestion. The required PPE
includes:

o Hand Protection: Chemical-resistant gloves, such as butyl rubber or Viton, should be worn. It
is advisable to double-glove for added protection.[1] Gloves must be inspected before use
and disposed of properly after handling the chemical.[2]

o Body Protection: A flame-retardant lab coat or chemical-resistant apron worn over personal
clothing is required. For tasks with a higher risk of splashes or spills, chemical-resistant
coveralls are recommended.[3][4]

o Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[1]
In situations where splashing is possible, chemical safety goggles and a face shield are
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mandatory.[3][4]

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[1][5] If airborne concentrations are expected to exceed exposure
limits, a NIOSH-approved respirator with organic vapor cartridges and particulate filters is
necessary.[6] For higher concentrations, a supplied-air respirator may be required.[4]

Operational Plan for Handling 3,5-Dinitrotoluene

A systematic approach to handling 3,5-Dinitrotoluene is essential to maintain a safe laboratory
environment.

1. Preparation and Engineering Controls:

e Ensure a calibrated and certified chemical fume hood is used for all manipulations of 3,5-
Dinitrotoluene.[5]

» Verify that an emergency eyewash station and safety shower are readily accessible and
have been recently tested.

» Designate a specific area for handling 3,5-Dinitrotoluene to minimize the potential for cross-
contamination.

o Assemble all necessary equipment and reagents before commencing work to avoid
interruptions.

2. Handling Procedures:

o Wear the appropriate PPE as detailed above before handling the chemical.

e Avoid the formation of dust when working with the solid form of 3,5-Dinitrotoluene.[5]

o Use spark-proof tools and equipment to prevent ignition sources.

o Keep containers of 3,5-Dinitrotoluene tightly closed when not in use and store them in a
cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing
agents and bases.[7][8]

e Do not eat, drink, or smoke in the area where 3,5-Dinitrotoluene is handled.[1][2]

3. Emergency Procedures:

 Inhalation: Immediately move the affected individual to fresh air. If breathing is difficult,
administer oxygen. Seek immediate medical attention.[2][9]
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» Skin Contact: Immediately remove contaminated clothing and wash the affected skin area
thoroughly with soap and plenty of water.[5][9] Seek immediate medical attention.[2]

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[7] Seek immediate medical
attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[5][9]

Quantitative Data for 3,5-Dinitrotoluene

The following table summarizes key quantitative data for 3,5-Dinitrotoluene, providing a quick
reference for safety and handling protocols.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.osha.gov/chemicaldata/447
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dinitrotoluene
https://www.chemicalbook.com/msds/3-5-dinitrotoluene.htm
https://www.cdc.gov/niosh/idlh/25321146.html
https://www.osha.gov/chemicaldata/447
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dinitrotoluene
https://www.benchchem.com/product/b012062?utm_src=pdf-body
https://www.benchchem.com/product/b012062?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

Chemical Identity

CAS Number

618-85-9[2][3][4][5]

Molecular Formula

C7HeN204[2][4]

Molecular Weight

182.13 g/mol [2]

Physical Properties

Appearance Orange-yellow crystalline solid[2][7]
Melting Point 93 °C (199.4 °F)[2][9][10]

Boiling Point Sublimes[9][10]

Flash Point 206.67 °C (404 °F)[5][9][11]

Vapor Pressure

4.05 x 10~4 mm Hg at 25 °C[2][9]

Occupational Exposure Limits (for

Dinitrotoluene, mixed isomers)

OSHA PEL (TWA)

1.5 mg/m3[6][7][8]

NIOSH REL (TWA)

1.5 mg/m3[6][7]

ACGIH TLV (TWA)

0.2 mg/m3[8]

NIOSH IDLH

50 mg/m3[7][8]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended
Exposure Limit; TLV: Threshold Limit Value; IDLH: Immediately Dangerous to Life or Health.

Disposal Plan

Proper disposal of 3,5-Dinitrotoluene and its contaminated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:
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» All waste materials contaminated with 3,5-Dinitrotoluene, including gloves, disposable lab
coats, and bench paper, must be collected in a designated, labeled, and sealed hazardous
waste container.

e Unused or unwanted 3,5-Dinitrotoluene must be disposed of as hazardous waste. Do not
attempt to dispose of it down the drain or in regular trash.

2. Disposal Method:

e The primary recommended method for the disposal of 3,5-Dinitrotoluene is through
controlled incineration in a licensed hazardous waste facility.[10] This should be performed in
an incinerator equipped with an alkaline scrubber to neutralize toxic fumes.[10]

» For larger quantities, reclamation may be an option; otherwise, it can be dissolved in a
flammable solvent and atomized in a suitable combustion chamber.[10]

 All disposal activities must be conducted in strict accordance with local, state, and federal
regulations.[1][2] Contact your institution's Environmental Health and Safety (EHS)
department for specific guidance on hazardous waste disposal procedures.

Safe Handling Workflow for 3,5-Dinitrotoluene
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Safe Handling Workflow for 3,5-Dinitrotoluene
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Caption: A logical workflow for the safe handling of 3,5-Dinitrotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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